Cas no 176436-84-3 (1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-)
176436-84-3 structure
Product Name:1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-
CAS No:176436-84-3
MF:C12H14O
MW:174.238963603973
CID:1363219
PubChem ID:7004977
Update Time:2025-04-20
1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-
- (3S)-4-methyl-1-phenylpent-1-yn-3-ol
- DTXSID00426483
- 176436-84-3
- AKOS015962906
- ZINC02168572
-
- Inchi: 1S/C12H14O/c1-10(2)12(13)9-8-11-6-4-3-5-7-11/h3-7,10,12-13H,1-2H3/t12-/m1/s1
- InChI Key: KRXFLLINIVIGNG-GFCCVEGCSA-N
- SMILES: O[C@H](C#CC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 174.10452
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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